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Compound of Interest

Compound Name: Clodinafop-propargyl

Cat. No.: B133425 Get Quote

Essential Safety and Handling Guide for Clodinafop-
propargyl
This guide provides critical safety, handling, and disposal information for laboratory

professionals working with Clodinafop-propargyl. Adherence to these procedures is essential

for ensuring personal safety and minimizing environmental contamination.

Hazard Summary
Clodinafop-propargyl is a selective herbicide that presents several health and environmental

hazards. It is classified as harmful if swallowed or inhaled.[1] The substance can cause serious

eye and skin irritation and may lead to an allergic skin reaction.[2][3] Prolonged or repeated

exposure may cause damage to organs.[2][4][5] Furthermore, Clodinafop-propargyl is very

toxic to aquatic life with long-lasting effects.[2][4][6]

Primary Routes of Exposure:

Inhalation: May cause respiratory irritation.[2]

Skin Contact: Causes skin irritation and may cause an allergic reaction.[2][5]

Eye Contact: Causes serious eye irritation.[2][3]

Ingestion: Harmful if swallowed; may cause irritation to the mouth and throat.[2][4][6]
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The minimum required PPE

may be found on the product's safety data sheet (SDS), and it is recommended to consider

additional protection, especially during mixing or handling of the concentrate.[7]

Hand Protection: Wear chemical-resistant gauntlet gloves, such as nitrile or butyl rubber.[7]

[8][9] Avoid using leather or fabric gloves which can absorb the chemical.[9] Always wash the

exterior of gloves before removal.[9]

Eye and Face Protection: Use chemical splash goggles.[8] When there is a significant risk of

splashing, a face shield should be worn in addition to goggles.[7][9] Do not wear contact

lenses when handling this chemical.[8]

Body Protection: Wear chemical-resistant coveralls or a lab coat over a long-sleeved shirt

and long pants.[8][10] For mixing and loading operations, a chemical-resistant apron is

recommended.[9]

Footwear: Use chemical-resistant boots. Pant legs should be worn outside of the boots to

prevent chemicals from entering.[9][10]

Respiratory Protection: A respirator is not typically required when handling in a well-

ventilated area.[8] However, if working with dusts, aerosols, or in an area with inadequate

ventilation, a suitable respirator with a filter for organic vapors and particulates should be

used.[7][11]

Quantitative Toxicity Data
The following table summarizes key toxicological data for Clodinafop-propargyl.
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Toxicity Data Value Species Source

Acute Oral LD50 1,392 mg/kg Rat [4]

Acute Dermal LD50 >2,000 mg/kg Rabbit [4][12]

Acute Inhalation LC50

(4h)
2,325 mg/l Rat [4]

Skin Irritation Irritating Rabbit [2][12]

Eye Irritation Seriously Irritating Rabbit [2][12]

Skin Sensitization
May cause an allergic

skin reaction
Guinea Pig [2][4][12]

Operational and Disposal Plans
Standard Operating Protocol: Handling and Storage

Preparation: Read the Safety Data Sheet (SDS) thoroughly before use.[2] Ensure a safety

shower and eyewash station are readily accessible.[2]

Ventilation: Always handle Clodinafop-propargyl in a well-ventilated area or a chemical

fume hood to avoid inhalation of vapors or dust.[2][6]

Handling: Avoid all personal contact, including inhalation.[6] Prevent contact with skin, eyes,

and clothing.[8] Do not eat, drink, or smoke in areas where the chemical is handled.[2][13]

Storage: Store in the original, tightly closed container in a cool, dry, and well-ventilated place

under lock and key.[2][5][12] Store away from foodstuffs, incompatible materials (strong

oxidizers, acids, bases), heat, and open flames.[2][6][13]

Decontamination and Disposal Protocol
PPE Decontamination: After use, wash the outside of gloves with soap and water before

removing them.[7] All reusable PPE must be thoroughly cleaned after each use.[10] Wash

contaminated clothing separately from other laundry before reuse.[3][14]

Spill Cleanup:
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Evacuate and secure the area. Remove all ignition sources.[6]

For small spills, absorb with an inert material like sand, vermiculite, or earth.[12]

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[2][12]

Prevent spilled material from entering drains or water courses.[2][6]

Waste Disposal:

All waste, including contaminated absorbent materials and surplus chemicals, must be

disposed of as hazardous waste in accordance with local, state, and federal regulations.[4]

[6]

Empty containers may still contain hazardous residues. Do not reuse empty containers.

Puncture and dispose of them at an authorized landfill or return them to the supplier if

possible.[6][13]

Visual Workflow for Safe Handling and Emergency
Response
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Caption: Workflow for handling Clodinafop-propargyl, from preparation to disposal and

emergency response.

Emergency Procedures: First Aid
Immediate action is required in case of exposure. Protect yourself with appropriate PPE before

assisting others.[15]

If Inhaled: Move the person to fresh air immediately.[13] If breathing has stopped or is

difficult, provide artificial respiration and seek immediate medical attention.[16]

If on Skin or Clothing: Immediately remove all contaminated clothing.[2][14] Wash the

affected skin area thoroughly with plenty of soap and water for at least 15-20 minutes.[2][8]

[15] Seek medical attention if irritation or a rash develops or persists.[2]

If in Eyes: Hold the eyelids open and rinse cautiously with clean, running water for at least 15

minutes.[2][8][17] Remove contact lenses, if present, after the first 5 minutes and continue

rinsing.[8] Seek immediate medical attention.[2]

If Swallowed: Call a poison control center or doctor immediately for treatment advice.[5][17]

Rinse the mouth with water and give a glass of water to drink.[2] Do NOT induce vomiting

unless instructed to do so by medical personnel.[2][5] Never give anything by mouth to an

unconscious person.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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